molecular formula C15H15FN2O2 B8357237 4-fluoro-N-methoxy-N-methyl-2-phenylamino-benzamide

4-fluoro-N-methoxy-N-methyl-2-phenylamino-benzamide

Cat. No.: B8357237
M. Wt: 274.29 g/mol
InChI Key: LLUJCUYDIVZKKY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-fluoro-N-methoxy-N-methyl-2-phenylamino-benzamide is a useful research compound. Its molecular formula is C15H15FN2O2 and its molecular weight is 274.29 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C15H15FN2O2

Molecular Weight

274.29 g/mol

IUPAC Name

2-anilino-4-fluoro-N-methoxy-N-methylbenzamide

InChI

InChI=1S/C15H15FN2O2/c1-18(20-2)15(19)13-9-8-11(16)10-14(13)17-12-6-4-3-5-7-12/h3-10,17H,1-2H3

InChI Key

LLUJCUYDIVZKKY-UHFFFAOYSA-N

Canonical SMILES

CN(C(=O)C1=C(C=C(C=C1)F)NC2=CC=CC=C2)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-fluoro-2-phenylamino-benzoic acid (10 g, 43.2 mmol) in DMF (100 mL) was added O-benzotriazole-N,N,N′,N′-tetramethyl-uronium-hexafluorophosphate (HBTU) (32.8 g, 86.5 mmol), N,O-dimethylhydroxylamine hydrochloride (5.3 g, 86.5 mmol), and triethylamine (26.0 g, 36.2 mL, 259 mmol) at room temp. The resulting mixture was stirred for 24 hr at room temperature. The reaction mixture was diluted with ethyl acetate and the organic layer was washed with water and brine. The organic layer was dried over anhydrous Na2SO4 and volatiles were removed under reduced pressure. The crude material was purified using silica gel column chromatography (100% hexanes ramped to 30% ethyl acetate in hexanes). Further purification was accomplished by recrystallization from 10% ethyl acetate in petroleum ether. The product 4-fluoro-N-methoxy-N-methyl-2-phenylamino-benzamide (9.35 g, 79%) was obtained as an off-white solid.
Quantity
10 g
Type
reactant
Reaction Step One
Name
N,O-dimethylhydroxylamine hydrochloride
Quantity
5.3 g
Type
reactant
Reaction Step One
Quantity
36.2 mL
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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